1-(3,5-Dimethoxyphenyl)-3-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]urea
• InChI: InChI=1S/C17H23N5O3/c1-11-6-13(20-16(19-11)22(2)3)10-18-17(23)21-12-7-14(24-4)9-15(8-12)25-5/h6-9H,10H2,1-5H3,(H2,18,21,23)
• InChI Key: WVAJPUWZJDNZNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)CNC(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H23N5O3
• Molecular Weight: 345.4 g/mol
• CAS No.: 1797082-40-6

Description

1-(3,5-Dimethoxyphenyl)-3-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C17H23N5O3 and its molecular weight is 345.403. The purity is usually 95%.
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Biological Activity

The compound 1-(3,5-Dimethoxyphenyl)-3-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)urea is a urea derivative with potential biological activity, particularly in the context of inflammation and related disorders. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into two main components:

• A 3,5-dimethoxyphenyl group, which is known for its role in enhancing bioactivity through structural modifications.
• A dimethylamino-substituted pyrimidine moiety that contributes to its pharmacological profile.

The molecular formula is $C_{15}H_{20}N_4O_3$, and it has been characterized using various spectroscopic techniques, including NMR and LCMS, confirming its identity and purity .

• NLRP3 Inflammasome Inhibition :
  This compound has shown promising results in inhibiting the activation of the NLRP3 inflammasome, a key player in the inflammatory response. The NLRP3 inflammasome is implicated in various diseases, including autoimmune disorders and metabolic syndromes. By modulating this pathway, the compound may provide therapeutic benefits in conditions characterized by chronic inflammation .
• Antioxidant Properties :
  Preliminary studies suggest that the compound exhibits antioxidant activity, potentially mitigating oxidative stress-related damage in cells. This is significant as oxidative stress is a contributing factor in numerous diseases, including neurodegenerative disorders .

Pharmacological Effects

Study 1: Inhibition of the NLRP3 Inflammasome

A study conducted on a mouse model of systemic lupus erythematosus (SLE) demonstrated that administration of the compound resulted in a significant reduction of disease symptoms. The treatment led to decreased levels of IL-1β and IL-18, key cytokines associated with NLRP3 activation .

Study 2: Antioxidant Evaluation

In vitro assays measuring reactive oxygen species (ROS) levels indicated that the compound effectively reduced oxidative stress in neuronal cell lines. This suggests potential applications in neuroprotection .

Data Table

Property	Value
Molecular Formula	$C_{15}H_{20}N_4O_3$
Molecular Weight	304.35 g/mol
NLRP3 Inflammasome Inhibition	Yes
Antioxidant Activity	Moderate
Antimicrobial Activity	Potential (further studies needed)